Cas no 138976-87-1 (N,1-dimethyl-3,4-dihydroisoquinolin-6-amine)

• Product Name: N,1-dimethyl-3,4-dihydroisoquinolin-6-amine
• CAS No: 138976-87-1
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• CID: 2773700
• PubChem ID: 15933742
• Update Time: 2025-10-21

N,1-dimethyl-3,4-dihydroisoquinolin-6-amine Chemical and Physical Properties

Names and Identifiers

• N,1-dimethyl-3,4-dihydroisoquinolin-6-amine
• NFA97687
• EN300-1699493
• DTXCID00530574
• DTXSID20579809
• 6-Isoquinolinamine, 3,4-dihydro-N,1-dimethyl-
• 138976-87-1

• Inchi： 1S/C11H14N2/c1-8-11-4-3-10(12-2)7-9(11)5-6-13-8/h3-4,7,12H,5-6H2,1-2H3
• InChI Key： PDRWBEIGHYRWNL-UHFFFAOYSA-N
• SMILES： N1=C(C)C2C=CC(=CC=2CC1)NC

Computed Properties

• Exact Mass: 174.115698455Da
• Monoisotopic Mass: 174.115698455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 24.4Ų

Additional information on N,1-dimethyl-3,4-dihydroisoquinolin-6-amine

Introduction to N,1-dimethyl-3,4-dihydroisoquinolin-6-amine (CAS No. 138976-87-1) and Its Emerging Applications in Chemical Biology

N,1-dimethyl-3,4-dihydroisoquinolin-6-amine, identified by the chemical compound code CAS No. 138976-87-1, is a heterocyclic amine that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the isoquinoline family, a class of nitrogen-containing organic compounds known for their diverse biological activities and structural versatility. The isoquinoline scaffold is a privileged structure in medicinal chemistry, frequently employed in the design of bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors.

The structural features of N,1-dimethyl-3,4-dihydroisoquinolin-6-amine make it a promising candidate for further exploration in drug discovery. The presence of a methyl group at the N1 position and hydrogens at the 3,4 positions enhances its solubility and metabolic stability, which are critical factors in pharmaceutical development. Additionally, the amine functionality at the 6-position provides a site for further chemical modification, enabling the synthesis of derivatives with tailored biological properties.

Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of novel bioactive scaffolds, including N,1-dimethyl-3,4-dihydroisoquinolin-6-amine. Studies have demonstrated its potential as a lead compound in the development of small-molecule inhibitors targeting various therapeutic pathways. For instance, research has highlighted its interaction with enzymes involved in cancer metabolism and inflammation, suggesting its utility in addressing chronic diseases.

In the realm of drug discovery, the isoquinoline derivative N,1-dimethyl-3,4-dihydroisoquinolin-6-amine has been investigated for its ability to modulate signaling pathways associated with neurodegenerative disorders. Preliminary findings indicate that this compound may exert neuroprotective effects by inhibiting oxidative stress and reducing neuroinflammation. These properties are particularly relevant given the growing prevalence of age-related neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of N,1-dimethyl-3,4-dihydroisoquinolin-6-amine involves multi-step organic reactions that leverage modern catalytic methods to enhance efficiency and yield. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the isoquinoline core structure. Additionally, asymmetric synthesis techniques have been employed to achieve enantioselective production, which is crucial for developing enantiopure pharmaceuticals with improved pharmacokinetic profiles.

From a pharmacokinetic perspective, N,1-dimethyl-3,4-dihydroisoquinolin-6-amine exhibits favorable properties that align with current pharmaceutical standards. Its moderate molecular weight and lipophilicity facilitate passive membrane transport, while its amine functionality allows for hydrogen bonding interactions with biological targets. These characteristics make it an attractive candidate for further optimization into a lead drug candidate.

The role of computational modeling in understanding the binding affinity and mechanism of action of N,1-dimethyl-3,4-dihydroisoquinolin-6-amine cannot be overstated. Molecular docking studies have revealed its potential binding interactions with key proteins implicated in disease pathways. These virtual screening approaches have accelerated the process of identifying promising candidates for experimental validation.

Future directions in the study of N,1-dimethyl-3,4-dihydroisoquinolin-6-amine include exploring its role in modulating immune responses. Emerging evidence suggests that isoquinoline derivatives may influence immune checkpoint pathways, making them relevant for immunotherapy applications. Preclinical studies are underway to evaluate its efficacy in models of autoimmune diseases and cancer immunotherapy.

The versatility of N,1-dimethyl-3,4-dihydroisoquinolin-6-amine as a chemical scaffold also opens avenues for developing probes used in biochemical research. Its ability to serve as a substrate or inhibitor allows researchers to investigate enzyme function and pathway regulation at a molecular level. This utility is particularly valuable in understanding complex biological networks where precise modulation is required.

In conclusion,N,1-dimethyl-3,4-dihydroisoquinolin-6-amines (CAS No. 138976-87) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique properties make it suitable for addressing multiple therapeutic challenges across different disease areas. As research continues to uncover new applications for this molecule,N, further exploration will undoubtedly expand its role as an important tool in chemical biology and drug development.